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Compound of Interest

Compound Name:
Methyl 5-(hydroxymethyl)furan-2-

carboxylate

Cat. No.: B1281547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 5-(hydroxymethyl)furan-2-carboxylate is a furan derivative with notable biological

activities, including anti-inflammatory, antibacterial, and anticancer properties. This technical

guide provides an in-depth overview of its chemical identity, synthesis, and biological

significance, with a focus on its potential applications in drug development. Detailed

experimental protocols, quantitative data, and pathway diagrams are presented to support

further research and development efforts.

Chemical Identity
IUPAC Name: methyl 5-(hydroxymethyl)furan-2-carboxylate[1]

CAS Number: 36802-01-4[1]

Molecular Formula: C₇H₈O₄[1]

Molecular Weight: 156.14 g/mol [1]

Synonyms:

Methyl 5-(hydroxymethyl) furan-2-carboxylate[1]
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5-(Hydroxymethyl)-2-furoic acid methyl ester

Synthesis and Biocatalysis
The synthesis of methyl 5-(hydroxymethyl)furan-2-carboxylate can be achieved through

various chemical routes, often starting from biomass-derived platform chemicals like 5-

hydroxymethylfurfural (HMF).

Chemical Synthesis
A common synthetic route involves the esterification of 5-(hydroxymethyl)furan-2-carboxylic

acid. One reported method involves the conversion of furfuryl alcohol to 5-

(hydroxymethyl)furaldehyde, followed by oxidation to the carboxylic acid and subsequent

esterification under acidic conditions.[2]

Biocatalytic Synthesis
Whole-cell biocatalysts offer a green and efficient alternative for the production of the related

compound, 5-hydroxymethyl-2-furancarboxylic acid (HMFCA), a direct precursor.

Microorganisms such as Deinococcus wulumuqiensis R12, Pseudochrobactrum sp. B2L, and

Lysinibacillus sp. B2P have demonstrated high efficiency in the selective oxidation of HMF to

HMFCA.[3][4][5]

Experimental Protocol: Whole-Cell Biocatalysis of HMF to HMFCA[4]

Catalyst Preparation: Resting cells of Deinococcus wulumuqiensis R12 are prepared and

harvested.

Reaction Setup: A reaction mixture is prepared containing 150 mM HMF and 0.2 g/mL of

microbial cells in a 5 mL phosphate buffer (100 mM, pH 7.0).

Incubation: The reaction is carried out at 35°C with agitation at 850 rpm.

pH Adjustment: The pH of the reaction system is periodically tuned to approximately 7.0

every 3 hours for the first 12 hours, and then every 12 hours thereafter.

Monitoring and Yield: The reaction progress is monitored, with an expected yield of HMFCA

up to 90% within 36 hours when using a 300 mM HMF substrate under optimized conditions.
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[4]

Biological Activities and Applications
Methyl 5-(hydroxymethyl)furan-2-carboxylate and its derivatives have been investigated for

a range of biological activities, highlighting their potential in drug discovery.

Anticancer Activity
This compound has demonstrated cytotoxic effects against various cancer cell lines. Studies

have shown its activity against HeLa (human cervical carcinoma), HepG2 (human liver

carcinoma), and Vero (kidney of African green monkey) cell lines.[2][6] The presence of

tryptamine and acyl ether in its derivatives has been shown to increase anticancer activities.[2]

Quantitative Data: Cytotoxicity (IC₅₀)[2]

Compound HeLa (µg/mL) HepG2 (µg/mL) Vero (µg/mL)

Methyl 5-

(hydroxymethyl)furan-

2-carboxylate

Weak Weak Weak

(5-(((2-(1H-indol-3-

yl)ethyl)amino)methyl)

furan-2-yl)methyl

acetate

62.37 - -

Antibacterial Activity
The compound has also been identified as having interesting antibacterial properties. It has

shown activity against Staphylococcus aureus ATCC25923 with a Minimum Inhibitory

Concentration (MIC) of 1.00 µg/mL.[2]

Quantitative Data: Antibacterial Activity (MIC)[2]

Organism MIC (µg/mL)

Staphylococcus aureus ATCC25923 1.00

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mdpi.com/2073-4344/9/6/526
https://www.benchchem.com/product/b1281547?utm_src=pdf-body
http://www.orientjchem.org/vol35no3/synthesis-and-biological-activity-studies-of-methyl-5-hydroxymethyl-2-furan-carboxylate-and-derivatives/
https://www.researchgate.net/publication/334252544_Synthesis_and_Biological_Activity_Studies_of_Methyl-5-Hydroxymethyl-2-Furan_Carboxylate_and_Derivatives
http://www.orientjchem.org/vol35no3/synthesis-and-biological-activity-studies-of-methyl-5-hydroxymethyl-2-furan-carboxylate-and-derivatives/
http://www.orientjchem.org/vol35no3/synthesis-and-biological-activity-studies-of-methyl-5-hydroxymethyl-2-furan-carboxylate-and-derivatives/
http://www.orientjchem.org/vol35no3/synthesis-and-biological-activity-studies-of-methyl-5-hydroxymethyl-2-furan-carboxylate-and-derivatives/
http://www.orientjchem.org/vol35no3/synthesis-and-biological-activity-studies-of-methyl-5-hydroxymethyl-2-furan-carboxylate-and-derivatives/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-inflammatory Activity
Methyl 5-(hydroxymethyl)furan-2-carboxylate isolated from Antrodia camphorata has been

found to possess anti-inflammatory activities.[2]

Toxin Biosynthesis
In the fungus Curvularia lunata, which causes maize leaf spot, methyl-5-(hydroxymethyl)-furan-

2-carboxylate acts as a nonspecific toxin.[7] It leads to significant electrolyte leakage from host

cell membranes and affects chlorophyll synthesis, ultimately causing cell death.[7] The

biosynthesis of this toxin in the fungus involves the transformation of xylose to furfural, then to

furoic acid, and finally to the methyl ester.[7]

Experimental Protocols
MTT Assay for Cytotoxicity
The cytotoxicity of methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives is

commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay.[2] This colorimetric assay measures the reduction of MTT by mitochondrial

succinate dehydrogenase to formazan, which indicates the metabolic activity of the cells. A

decrease in metabolic activity is indicative of cell death.

Minimum Inhibitory Concentration (MIC) Assay
The antibacterial activity is determined by finding the minimum inhibitory concentration (MIC).

This is typically done using a broth microdilution method where various concentrations of the

compound are incubated with the target bacteria. The MIC is defined as the lowest

concentration at which no visible growth of the bacteria is observed.[2]

Signaling Pathways and Logical Relationships
Proposed General Mechanism of Cytotoxicity
While the specific signaling pathways affected by Methyl 5-(hydroxymethyl)furan-2-
carboxylate are not fully elucidated in the provided context, its cytotoxic and toxic activities

suggest interference with fundamental cellular processes.
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Proposed General Mechanism of Action

Compound

Cellular Effects

Outcome

Methyl 5-(hydroxymethyl)furan-2-carboxylate

Cell Membrane Disruption

interacts with

Metabolic Inhibition Chlorophyll Synthesis Inhibition
(in plant cells)

Electrolyte Leakage Decreased Cell Viability

Cell Death

Biosynthesis of M5HF2C in Curvularia lunata

Xylose FurfuralTransformation Furoic AcidDehydrogenation Methyl 5-(hydroxymethyl)furan-2-carboxylateEsterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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